2-Tetradecylsulfanyl-ethanol
Description
Properties
CAS No. |
26535-61-5 |
|---|---|
Molecular Formula |
C16H34OS |
Molecular Weight |
274.5 g/mol |
IUPAC Name |
2-tetradecylsulfanylethanol |
InChI |
InChI=1S/C16H34OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-16-14-17/h17H,2-16H2,1H3 |
InChI Key |
HROSXDVULOBNMU-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCSCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Substituent Type: The tetradecylsulfanyl group in 2-Tetradecylsulfanyl-ethanol is a long aliphatic chain with a sulfur atom, differing from aromatic (e.g., phenoxyethoxy) or heterocyclic (e.g., thiophene) groups in other compounds. The silyl group in 2-(Trimethylsilyl)ethanol introduces silicon chemistry, useful in protecting alcohols during synthesis .
- Physicochemical Properties: Lipophilicity: The tetradecyl chain likely increases hydrophobicity compared to shorter-chain or aromatic derivatives. For example, 2-(2-Thienyl)ethanol (logP ~1.5) is less lipophilic than a tetradecyl-substituted analogue (estimated logP >5) . Boiling Point: 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol has a high boiling point (402.6°C) due to its large molecular weight and aromatic structure , whereas 2-Tetradecylsulfanyl-ethanol’s boiling point would depend on chain flexibility.
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